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Compound of Interest

Compound Name: 1-Ethyl-4-isobutylbenzene

Cat. No.: B025356 Get Quote

This section provides a summary of key physicochemical and toxicological data for 4-

Ethylisobutylbenzene.

Physicochemical Properties
Property Value Reference

Molecular Formula C12H18

Molecular Weight 162.27 g/mol

Boiling Point 203-204 °C

Density 0.86 g/cm³

Refractive Index 1.488

Toxicological Data
Test Species Route Value

Acute Toxicity Not available

Skin

Corrosion/Irritation
Not available

Serious Eye

Damage/Irritation
Not available
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Experimental Protocols
Detailed experimental procedures for the synthesis and analysis of alkylbenzenes are well-

established in the field of organic chemistry. A general workflow for the synthesis and

characterization of a compound like 4-Ethylisobutylbenzene is outlined below.

Synthesis

Characterization

Starting Materials
(Isobutylbenzene, Ethyl Halide) Friedel-Crafts Alkylation

Lewis Acid Catalyst
(e.g., AlCl3) Aqueous Workup

(Quenching, Extraction)
Purification

(Distillation/Chromatography) Isolated Product

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry

IR Spectroscopy
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General workflow for synthesis and characterization.

Friedel-Crafts Alkylation (Illustrative Protocol)
Reaction Setup: A solution of isobutylbenzene in a suitable inert solvent (e.g.,

dichloromethane) is prepared in a round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, and cooled in an ice bath.

Catalyst Addition: A Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃), is

added portion-wise to the cooled solution.

Alkylating Agent Addition: An ethyl halide (e.g., ethyl bromide) is added dropwise to the

reaction mixture.

Reaction Monitoring: The reaction is allowed to stir at a controlled temperature (e.g., 0 °C to

room temperature) and monitored for completion using techniques like Thin Layer
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Chromatography (TLC) or Gas Chromatography (GC).

Workup: The reaction is quenched by the slow addition of water or a dilute acid solution. The

organic layer is separated, washed with brine, and dried over an anhydrous salt (e.g.,

MgSO₄).

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by fractional distillation or column chromatography to yield the desired 4-

Ethylisobutylbenzene.

Potential Signaling Pathways and Biological
Activities
While no specific biological activity or signaling pathway involvement is documented for 1-
Ethyl-4-isobutylbenzene, alkylbenzenes as a class are primarily of interest in the context of

industrial chemistry and as intermediates. Some volatile organic compounds (VOCs) with

similar structures are known to be metabolized in biological systems, often through cytochrome

P450-mediated oxidation.

Hypothetical Metabolic Pathway

Alkylbenzene
(e.g., 4-Ethylisobutylbenzene)

Cytochrome P450
Monooxygenases

Oxidation

Hydroxylated Metabolites Phase II Conjugation
(e.g., Glucuronidation) Excretion
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Hypothetical metabolic pathway for an alkylbenzene.

This generalized pathway illustrates the potential metabolic fate of an alkylbenzene in a

biological system. The initial step typically involves oxidation of the alkyl side chain, followed by

conjugation to increase water solubility and facilitate excretion.

In conclusion, while the requested information on 1-Ethyl-4-isobutylbenzene with CAS

number 100319-40-2 is not available due to an apparent discrepancy in the provided data, this

guide offers a comprehensive overview of a closely related and well-characterized compound,
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4-Ethylisobutylbenzene. Researchers are strongly advised to verify the chemical identity and

CAS number of their compounds of interest to ensure the accuracy and reliability of their

scientific investigations.

To cite this document: BenchChem. [Technical Data on 4-Ethylisobutylbenzene (CAS: 937-
77-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025356#1-ethyl-4-isobutylbenzene-cas-number-
100319-40-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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